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Compound of Interest

Compound Name: 4-Methoxybenzoyl isothiocyanate

Cat. No.: B098682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of

4-methoxybenzoyl isothiocyanate. It includes detailed information on its fragmentation

patterns, predicted mass spectral data, experimental protocols for its analysis, and insights into

its biological significance as a potential therapeutic agent.

Compound Profile
Compound Name: 4-Methoxybenzoyl isothiocyanate

Molecular Formula: C₉H₇NO₂S[1]

Molecular Weight: 193.22 g/mol [1]

CAS Number: 16778-84-0[1]

Chemical Structure:

Mass Spectrometry Data
While direct experimental electron ionization (EI) mass spectral data for 4-methoxybenzoyl
isothiocyanate is not readily available in public databases, a predicted fragmentation pattern

and key ions can be derived from the analysis of structurally similar compounds and general
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principles of mass spectrometry. The primary ionization will involve the removal of an electron

to form the molecular ion (M⁺•).

Predicted Electron Ionization (EI) Mass Spectrum

The following table summarizes the predicted major fragment ions, their mass-to-charge ratio

(m/z), and their proposed structures. The relative abundance is an educated estimation based

on the stability of the fragments.

m/z Predicted Ion Proposed Structure
Predicted Relative
Abundance

193
[C₉H₇NO₂S]⁺•

(Molecular Ion)

[CH₃O-C₆H₄-CO-

NCS]⁺•
Moderate

135 [C₈H₇O₂]⁺ [CH₃O-C₆H₄-CO]⁺ High

107 [C₇H₇O]⁺ [CH₃O-C₆H₄]⁺ Moderate

77 [C₆H₅]⁺ [C₆H₅]⁺ Low

58 [NCS]⁺• [N=C=S]⁺• Low

Predicted Collision Cross Section (CCS) Data for Adducts

For analyses employing ion mobility-mass spectrometry, the following predicted collision cross-

section values for various adducts of 4-methoxybenzoyl isothiocyanate can be a valuable

reference.[2]

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 194.02702 138.1

[M+Na]⁺ 216.00896 146.8

[M-H]⁻ 192.01246 143.7

[M+NH₄]⁺ 211.05356 158.6

[M+K]⁺ 231.98290 144.3
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Fragmentation Pathway
The fragmentation of 4-methoxybenzoyl isothiocyanate under electron ionization is expected

to proceed through several key pathways. The initial molecular ion can undergo fragmentation

to produce characteristic ions.

[M]⁺• (m/z 193)
4-Methoxybenzoyl isothiocyanate

[M-NCS]⁺ (m/z 135)
4-Methoxybenzoyl cation

- NCS

[NCS]⁺• (m/z 58)
Isothiocyanate radical cation

- C8H7O2

[M-CO-NCS]⁺ (m/z 107)
4-Methoxyphenyl cation

- CO [M-CH3O-CO-NCS]⁺ (m/z 77)
Phenyl cation

- CH3O

Click to download full resolution via product page

Caption: Predicted EI fragmentation of 4-Methoxybenzoyl isothiocyanate.

Experimental Protocols
The following are detailed methodologies for the analysis of 4-methoxybenzoyl
isothiocyanate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Mass Spectrometry (LC-MS). These protocols are based on established

methods for the analysis of aromatic isothiocyanates.[3][4][5]

4.1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of volatile and thermally stable compounds like 4-
methoxybenzoyl isothiocyanate.

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

GC Column: Rtx-5MS (30 m × 0.25 mm ID, 0.25 µm film thickness) or equivalent 5% phenyl-

methylpolysiloxane column.[3]

Injector:

Temperature: 250 °C
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Injection Mode: Splitless (1 µL injection volume)

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp to 200 °C at 10 °C/min.

Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

Mass Spectrometer:

Ion Source Temperature: 230 °C

Ionization Energy: 70 eV

Mass Range: m/z 40-450

Scan Mode: Full scan

4.2. Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS is a powerful technique for the analysis of a wide range of compounds and is

particularly useful for less volatile or thermally labile isothiocyanates and their metabolites.[6][7]

Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance

liquid chromatograph (UHPLC) coupled to a tandem mass spectrometer (MS/MS) with an

electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

LC Column: C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.8 µm particle size).

Mobile Phase:

A: 0.1% formic acid in water

B: 0.1% formic acid in acetonitrile
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Gradient Elution:

0-1 min: 30% B

1-8 min: 30-95% B

8-10 min: 95% B

10.1-12 min: 30% B (re-equilibration)

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Mass Spectrometer (Tandem MS):

Ionization Mode: Positive ESI

Capillary Voltage: 3.5 kV

Source Temperature: 150 °C

Desolvation Temperature: 400 °C

Collision Gas: Argon

MRM Transitions (Predicted):

Quantitative: 194 > 135

Qualitative: 194 > 107

Biological Activity and Signaling Pathway
Isothiocyanates, the class of compounds to which 4-methoxybenzoyl isothiocyanate
belongs, are known for their potent biological activities, including anticancer properties.[8] A

primary mechanism of action for many isothiocyanates is the inhibition of tubulin

polymerization.[9][10] Tubulin is a critical protein that polymerizes to form microtubules, which

are essential components of the cytoskeleton and the mitotic spindle.
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By inhibiting tubulin polymerization, these compounds disrupt the formation of the mitotic

spindle, leading to an arrest of the cell cycle at the G2/M phase.[11][12][13] This prolonged

mitotic arrest can ultimately trigger apoptosis (programmed cell death) in cancer cells.

Drug Action Cellular Processes

Cell Cycle Progression

4-Methoxybenzoyl Isothiocyanate
(and related ITCs)
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Caption: Inhibition of tubulin polymerization and cell cycle arrest.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the analysis of 4-
methoxybenzoyl isothiocyanate from a sample matrix.
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Sample Collection
(e.g., biological matrix, reaction mixture)

Sample Preparation
(e.g., extraction, derivatization)

Mass Spectrometric Analysis
(GC-MS or LC-MS)

Data Acquisition
(Full Scan or MRM)

Data Processing
(Peak integration, spectral matching)

Quantification
(Calibration curve)

Reporting
(Concentration, identification)
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Caption: General workflow for mass spectrometric analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b098682#mass-spectrometry-of-4-
methoxybenzoyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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